Cas no 2549065-16-7 (2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine)

• Product Name: 2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine
• CAS No: 2549065-16-7
• MF: C₁₆H₂₀N₄OS
• MW: 316.421201705933
• CID: 5316605
• PubChem ID: 154583175
• Update Time: 2025-05-20

2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-[3-[(4-pyridinyloxy)methyl]-1-piperidinyl]pyrimidine
• 2-(methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine
• F6748-5121
• AKOS040723143
• 2549065-16-7
• 2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine

• Inchi： 1S/C16H20N4OS/c1-22-16-18-9-6-15(19-16)20-10-2-3-13(11-20)12-21-14-4-7-17-8-5-14/h4-9,13H,2-3,10-12H2,1H3
• InChI Key： PPEOQPLPJRRLHS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(=N1)N1CCCC(COC2C=CN=CC=2)C1

Computed Properties

• Exact Mass: 316.13578245g/mol
• Monoisotopic Mass: 316.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.0±25.0 °C(Predicted)
• pka: 6.93±0.31(Predicted)

Additional information on 2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine

Professional Introduction to 2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine (CAS No. 2549065-16-7)

2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine, identified by its CAS number 2549065-16-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including methylsulfanyl, pyridin-4-yloxy, and piperidin-1-yl moieties, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The compound's structure is characterized by a pyrimidine core, which is a common scaffold in many biologically active molecules. Pyrimidine derivatives have been extensively studied for their roles in various biological processes, including DNA and RNA synthesis. The incorporation of 2-(methylsulfanyl) and 4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl} groups introduces additional layers of complexity, which may influence its interaction with biological targets. These modifications can potentially enhance binding affinity, selectivity, and overall pharmacological activity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The structural features of 2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine suggest that it may exhibit inhibitory activity against certain kinases, particularly those implicated in signal transduction pathways relevant to tumor growth and survival. Preliminary studies have indicated that this compound may interfere with the activity of tyrosine kinases, which are often overexpressed in various cancers.

The< strong>methylsulfanyl group, also known as dimethyl sulfide, is known for its ability to modulate redox balance and cellular signaling. Its presence in the compound could contribute to its potential therapeutic effects by influencing oxidative stress levels and mitochondrial function. Additionally, the< strong>pyridin-4-yloxy moiety is commonly found in pharmaceutical compounds due to its ability to enhance solubility and improve oral bioavailability. This group may also play a role in mediating interactions with specific biological targets.

The< strong>piperidin-1-yl group is another key feature of this compound, contributing to its overall pharmacokinetic profile. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. However, their application extends beyond CNS disorders, with several piperidine-based drugs showing promise in treating conditions such as hypertension and inflammation.

Furthermore, the compound's< strong>pyrimidine core suggests potential applications in antiviral and antibacterial therapies. Pyrimidine derivatives have been widely used as nucleoside analogs, which are essential components of antiviral drugs targeting viruses such as HIV and hepatitis B. The structural diversity introduced by the< strong>methylsulfanyl,< strong>pyridin-4-yloxy, and< strong>piperidin-1-yl groups may enable this compound to interact with viral enzymes or receptors in unique ways, offering new avenues for antiviral drug development.

In conclusion, 2-(Methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine (CAS No. 2549065-16-7) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this one may play a crucial role in the development of next-generation therapeutics.